TPCA-1
Overview
Description
TPCA-1 is a potent and selective inhibitor of human IκB kinase-2 (IKK-2) with an IC50 of 17.9 nM . It blocks NF-κB signaling and suppresses the transcription of several pro-inflammatory cytokines through inhibition of the IκB kinase subunit IKKβ (IKK2) . This compound is supplied as a lyophilized powder .
Molecular Structure Analysis
The molecular formula of this compound is C12H10FN3O2S . It has a molecular weight of 279.29 g/mol .
Chemical Reactions Analysis
This compound is known to inhibit IKK-2 and STAT3, which are key molecules involved in inflammation and cancer . It blocks the recruitment of the transcription factor STAT3 to upstream kinases through interaction with the SH2 domain of STAT3 . This limits the ability of cytokines and tyrosine kinases to induce STAT3 activity, which inhibits the ability of STAT3 to regulate cell growth and apoptosis .
Physical And Chemical Properties Analysis
This compound is a lyophilized powder . It is soluble in DMSO at 30 mg/mL . The chemical is stable for 24 months when stored lyophilized at -20ºC .
Scientific Research Applications
Application in Cancer Genomic Data Analysis : A study presented a novel Tensor Robust Principal Component Analysis (TRPCA) method to obtain high-order correlations information of multi-dimensional data, using a new nuclear norm based on t-product operator to approximate the rank function. This method aims to improve the accuracy of the TRPCA method in restoring low-rank components and sparse components, which could be relevant in analyzing data in studies involving TPCA-1 in cancer research (Yang et al., 2020).
Educational Applications for Science Learning : Another study explored the development and effects of educational applications on tablet PCs for facilitating high school students' conceptual understanding of physics, highlighting the potential of integrating technology in educational contexts for better understanding complex scientific concepts, which could be applicable in disseminating knowledge about this compound and its implications (Wang et al., 2015).
Innovations in DNA Cloning and Protein Engineering : The Transfer-PCR (TPCR) approach was introduced for DNA cloning and protein engineering, integrating PCR amplification of target DNA from an origin vector and its subsequent integration into the destination vector in a single tube. This method could potentially be applied in the context of this compound research for efficient DNA manipulation and protein studies (Erijman et al., 2011).
Techniques in Microarray Gene Expression Data for Cancer Classification : The Total Principal Component Regression (TPCR) method was proposed to classify human tumors by extracting latent variable structures underlying microarray data. This method accounts for latent variable structures and errors in microarray gene expression profiles, which could be relevant in classifying data in studies involving this compound (Tan et al., 2005).
Thermal Proximity Coaggregation for Protein Complex Dynamics : A method called Thermal Proximity Coaggregation (TPCA) was developed for high-throughput intracellular monitoring of protein complex dynamics. This method could potentially be applied in this compound related research for understanding protein interactions and dynamics within cells (Tan et al., 2018).
Mechanism of Action
Target of Action
TPCA-1, also known as IKK-2 Inhibitor IV, primarily targets the human IκB kinase 2 (IKK-2) and STAT3 . IKK-2 is a crucial component of the NF-κB signaling pathway, which plays a pivotal role in immune responses, inflammation, and cell survival . STAT3 is a transcription factor that regulates cell growth and apoptosis .
Mode of Action
This compound inhibits IKK-2, thereby blocking the NF-κB signaling pathway . This inhibition suppresses the transcription of several pro-inflammatory cytokines . This compound also prevents the recruitment of STAT3 to upstream kinases by interacting with the SH2 domain of STAT3 . This interaction limits the ability of cytokines and tyrosine kinases to induce STAT3 activity .
Biochemical Pathways
The inhibition of IKK-2 by this compound leads to the suppression of the NF-κB signaling pathway . This suppression results in the downregulation of pro-inflammatory cytokines . On the other hand, the inhibition of STAT3 disrupts its recruitment to upstream kinases, attenuating STAT3 activity induced by cytokines and cytoplasmic tyrosine kinases . This dual inhibition of both IKK-2 and STAT3 by this compound can regulate the transcripts of interleukin (IL)-6 and COX-2 .
Result of Action
The inhibition of IKK-2 and STAT3 by this compound leads to several molecular and cellular effects. It reduces inflammation and antigen-induced T cell proliferation . It also selectively represses the proliferation of cells with constitutive STAT3 activation . Moreover, this compound can inhibit STAT3 phosphorylation, DNA binding, and transactivation .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the presence of certain cytokines and tyrosine kinases can induce STAT3 activity, which this compound aims to inhibit . Furthermore, the use of this compound in combination with other treatments, such as tyrosine kinase inhibitors (TKIs), has been shown to increase sensitivity and enhance apoptosis induced by gefitinib . This suggests that the therapeutic context in which this compound is used can significantly impact its effectiveness.
Safety and Hazards
Future Directions
TPCA-1 has shown potential in treating some forms of cancer . It has been used in research to mediate the inflammatory response in animal models of arthritis, chronic periodontitis, and nasal epithelial inflammation . Studies have suggested that this compound may be effective in treating diseases associated with inflammation and uncontrolled cell growth .
properties
IUPAC Name |
2-(carbamoylamino)-5-(4-fluorophenyl)thiophene-3-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10FN3O2S/c13-7-3-1-6(2-4-7)9-5-8(10(14)17)11(19-9)16-12(15)18/h1-5H,(H2,14,17)(H3,15,16,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SAYGKHKXGCPTLX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC(=C(S2)NC(=O)N)C(=O)N)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10FN3O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50432635 | |
Record name | TPCA-1 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50432635 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
279.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
507475-17-4 | |
Record name | 2-((Aminocarbonyl)amino)-5-(4-fluorophenyl)-3-thiophenecarboxamide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0507475174 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | TPCA-1 | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB17058 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | TPCA-1 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50432635 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Tpca-1 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | TPCA-1 | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9M632G86CC | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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